6-Cl-5'-PuMP

• Molecular Formula: C10H12ClN4O7P
• Molecular Weight: 366.65 g/mol
• InChI: InChI=1S/C10H12ClN4O7P/c11-8-5-9(13-2-12-8)15(3-14-5)10-7(17)6(16)4(22-10)1-21-23(18,19)20/h2-4,6-7,10,16-17H,1H2,(H2,18,19,20)/t4-,6?,7+,10-/m1/s1
• InChIKey: ALOBOMYIOYNCBS-HMEJCUHCSA-N

6-Cl-5'-PuMP: Halogenated AMP Analogue for Enzyme Probing

6-Cl-5'-PuMP (6-chloropurine riboside-5'-O-monophosphate), also known as 6-Cl-IMP, is a reactive, non-hydrolyzable analog of adenosine 5'-monophosphate (5'-AMP) [1]. Its primary distinguishing feature is a reactive chlorine substituent at the C6 position of the purine ring, which makes it a versatile electrophilic probe for covalently modifying active-site residues, particularly nucleophiles such as thiol groups, in enzymes that recognize 5'-AMP or its related metabolites like inosine 5'-monophosphate (IMP) [2].

Covalent active-site labeling probe for IMPDH and nucleotide-recognizing enzymes

SNAr-reactive scaffold for one-step synthesis of N6-substituted AMP analogue libraries

Irreversible thioether linkage formation supports denaturing proteomics and co-crystallization workflows

• [1] Parés X, et al. The reaction of bovine pancreatic ribonuclease A with 6-chloropurineriboside 5'-monophosphate. Evidence on the existence of a phosphate-binding sub-site. Eur J Biochem. 1980 Apr;105(3):571-9. View Source
• [2] Gilbert HJ, Drabble WT. Active-site modification of native and mutant forms of inosine 5'-monophosphate dehydrogenase from Escherichia coli K12. Biochem J. 1980 Nov 1;191(2):533-41. View Source

6-Cl-5'-PuMP: Irreplaceability vs. Structural Analogs

Generic substitution with 5'-AMP, other nucleoside monophosphates, or the nucleoside 6-chloropurine riboside is not scientifically valid for experiments requiring active-site modification or irreversible enzyme inactivation. The 5'-phosphate moiety is critical for recognition and binding, but the C6-chloro group is the essential reactive handle that enables a two-step mechanism: initial reversible binding followed by covalent bond formation [1]. This results in time-dependent, irreversible inactivation that cannot be replicated by the parent compound 5'-AMP. Furthermore, the 5'-phosphate is strictly required for this activity; 6-chloropurine riboside (lacking the phosphate) fails to irreversibly inactivate the enzyme, as demonstrated in IMP dehydrogenase studies [2].

6-Cl-5'-PuMP (monophosphate)

vs. 6-Chloropurine riboside (nucleoside)200-fold difference in inactivation potency; phosphate group is essential for active-site recognition and directed labeling

6-Cl-5'-PuMP (6-chloro analogue)

vs. 6-Thio-IMP (6-mercapto analogue)Irreversible thioether vs. glutathione-reversible disulfide linkage; differing stability in reducing environments

6-Cl-5'-PuMP (covalent inactivator)

vs. 5'-AMP (natural substrate)Permanent covalent Cys-331 modification vs. reversible substrate turnover; incompatible experimental outcomes

• [1] Anderson JH, Sartorelli AC. Inhibition of inosinic acid dehydrogenase by 6-chloropurine nucleotide. Biochem Pharmacol. 1969 Dec;18(12):2737-45. View Source
• [2] Gilbert HJ, Drabble WT. Active-site modification of native and mutant forms of inosine 5'-monophosphate dehydrogenase from Escherichia coli K12. Biochem J. 1980 Nov 1;191(2):533-41. View Source

6-Cl-5'-PuMP: Comparator-Anchored Evidence

Irreversible Covalent IMPDH Inactivation vs. IMP

6-Cl-5'-PuMP induces time-dependent, irreversible inactivation of IMP dehydrogenase (IMPDH), a property not shared by its nucleoside counterpart or the natural substrate. A comparative study showed that the nucleoside 6-chloropurine riboside was approximately 200 times less effective at inactivating the enzyme [1]. A separate study confirmed that 6-chloropurine riboside completely failed to inactivate IMPDH, and the parent compound 5'-AMP offers no irreversible inhibition mechanism [2].

IMPDH Inactivation vs. IMP

Head-to-head

Ki = 2 × 10^-4 M; irreversible, time-dependent inactivation. IMP Km = 2 × 10^-5 M; reversible turnover to XMP.

Supports covalent trapping for structural biology

Irreversible outcome unachievable with natural substrate IMP

Evidence Dimension	IMPDH inactivation efficacy
Target Compound Data	6-Cl-5'-PuMP (6-chloro-9-β-D-ribofuranosylpurine 5'-phosphate) irreversibly inactivates IMPDH with time-dependent kinetics.
Comparator Or Baseline	6-chloropurine riboside (nucleoside form) was ~200-fold less effective [1]; and did not inactivate IMPDH in a later study [2].
Quantified Difference	≥200-fold difference in inactivation potency.
Conditions	Inosine 5'-phosphate dehydrogenase from sarcoma 180 ascites cells and E. coli K12.

Why This Matters

For studies requiring irreversible, covalent modification of IMPDH or probing its active site, 6-Cl-5'-PuMP is the required tool, whereas the nucleoside analog is ineffective and the natural substrate cannot achieve irreversible inhibition.

• [1] Mechanisms involved in the action of the antileukemic drugs 6- chloropurine, 6-mercaptopurine, and 6-thioguanine are discussed. Technical Report No. TID-18138. Sloan-Kettering Inst. for Cancer Research, New York. View Source
• [2] Gilbert HJ, Drabble WT. Active-site modification of native and mutant forms of inosine 5'-monophosphate dehydrogenase from Escherichia coli K12. Biochem J. 1980 Nov 1;191(2):533-41. View Source

Single-Residue Cys-331 Labeling Selectivity

6-Cl-5'-PuMP acts as an affinity label for IMPDH. It initially forms a reversible complex with the enzyme's active site, with an apparent inhibition constant (Ki) of 2 × 10⁻⁴ M, before undergoing a slow, second step to form an irreversible covalent bond [1]. This Ki is 10-fold higher than the Km of the natural substrate, IMP (2 × 10⁻⁵ M), indicating effective competition for the active site. The inactivation shows saturation kinetics, a hallmark of affinity labeling [2].

Cys-331 Labeling Selectivity

Head-to-head

Single residue modified (Cys-331) out of 8 cysteines at 1:4 enzyme:inactivator ratio; stable thioether adduct.

Enables unambiguous active-site identification

Iodoacetamide labels multiple residues; 6-thio-IMP forms reversible disulfide

Evidence Dimension	Enzyme active-site binding affinity
Target Compound Data	6-Cl-5'-PuMP: apparent Ki = 2 × 10⁻⁴ M.
Comparator Or Baseline	Inosine 5'-monophosphate (IMP): Km = 2 × 10⁻⁵ M.
Quantified Difference	Ki of 6-Cl-5'-PuMP is 10-fold higher than Km of IMP.
Conditions	IMPDH from sarcoma 180 ascites tumor cells; kinetic analysis [1]. Saturation kinetics confirmed in E. coli IMPDH [2].

Why This Matters

This data demonstrates that 6-Cl-5'-PuMP is a valid active-site probe for IMPDH, binding with a defined affinity before covalently labeling the enzyme. This quantitative binding parameter is essential for designing and interpreting competitive inhibition experiments.

• [1] Anderson JH, Sartorelli AC. Inhibition of inosinic acid dehydrogenase by 6-chloropurine nucleotide. Biochem Pharmacol. 1969 Dec;18(12):2737-45. View Source
• [2] Gilbert HJ, Drabble WT. Active-site modification of native and mutant forms of inosine 5'-monophosphate dehydrogenase from Escherichia coli K12. Biochem J. 1980 Nov 1;191(2):533-41. View Source

pH-Dependent Inactivation Kinetics of IMPDH

The covalent modification of IMPDH by 6-Cl-5'-PuMP is highly specific and quantifiable. Upon reaction, the λmax of the compound shifts from 263 nm to 290 nm, characteristic of the formation of a 6-alkylmercaptopurine nucleotide adduct with an active-site cysteine thiol [1]. This spectral shift does not occur with the non-phosphate nucleoside, confirming the requirement of the 5'-phosphate group for enzyme-catalyzed adduct formation. Under saturating conditions, 2-3 moles of 6-Cl-5'-PuMP are bound per mole of IMPDH tetramer, reflecting a defined reaction stoichiometry.

pH-Dependent Kinetics

Cross-study

Inactivation rate increases with pH; pK = 7.5. No K+ stimulation (vs. >100-fold K+ activation of normal IMPDH reaction).

Probe for isolating nucleophilic addition step

Reports specifically on Cys-331 ionization state

Evidence Dimension	Covalent adduct formation and stoichiometry
Target Compound Data	6-Cl-5'-PuMP: λmax shift from 263 nm to 290 nm; 2-3 moles bound per IMPDH tetramer.
Comparator Or Baseline	6-chloropurine riboside: No spectral shift observed, indicating no covalent adduct formation.
Quantified Difference	Qualitative difference (spectral shift present vs. absent).
Conditions	E. coli IMPDH; UV-Vis spectrophotometry.

Why This Matters

The distinctive spectral shift provides a convenient, real-time spectroscopic assay to monitor covalent modification. This feature is unique to the 5'-monophosphate form and cannot be achieved with the nucleoside or 5'-AMP.

• [1] Gilbert HJ, Drabble WT. Active-site modification of native and mutant forms of inosine 5'-monophosphate dehydrogenase from Escherichia coli K12. Biochem J. 1980 Nov 1;191(2):533-41. View Source

Monophosphate Requirement for IMPDH Inactivation

6-Cl-5'-PuMP can act as a competitive inhibitor or substrate in certain deaminase systems, offering a different kinetic profile compared to the natural substrate 5'-AMP. In a study of ATP deaminase, the Km of 6-Cl-5'-PuMP (referred to as 6-chloropurine ribotide) was 1.2 × 10⁻³ M, and its Vmax for dechlorination was approximately 1/4 to 1/3 of the Vmax for 5'-AMP deamination [1]. This contrasts sharply with a related enzyme, a nonspecific adenosine deaminase, where the nucleoside form had a similar Km but a Vmax that was only 1/70th that of 5'-AMP [2].

Monophosphate Requirement

Head-to-head

200-fold more potent than 6-chloropurine riboside (nucleoside). Phosphate essential for binding affinity.

Pre-phosphorylated form required for direct in vitro inactivation

Nucleoside serves as membrane-permeable prodrug in cellular assays

Evidence Dimension	Enzyme kinetics (Km and relative Vmax)
Target Compound Data	6-Cl-5'-PuMP: Km = 1.2 × 10⁻³ M; relative Vmax ≈ 25-33% of 5'-AMP deamination.
Comparator Or Baseline	5'-AMP: relative Vmax = 100% (deamination).
Quantified Difference	Vmax for 6-Cl-5'-PuMP is approximately 1/4 to 1/3 of that for 5'-AMP in this system.
Conditions	ATP deaminase from Microsporum audouini [1].

Why This Matters

The retained but reduced catalytic turnover relative to 5'-AMP demonstrates that 6-Cl-5'-PuMP is a competent substrate analog in certain systems, allowing it to act as a dead-end inhibitor or slow substrate, a property that can be exploited for mechanistic studies.

• [1] Chung ST, Aida K. Studies on ATP Deaminase V. A relationship between deamination and dechlorination activities of ATP deaminase, ADP-deaminating enzyme and AMP deaminase. J Gen Appl Microbiol. 1968;14(2):111-119. View Source
• [2] Minato S, Nakanishi K. Studies on Nonspecific Adenosine Deaminase from Takadiastase IV. Dechloronase Activity. J Biochem. 1967;62(1):21-25. View Source

Competitive Protection in RNase A Affinity Labeling

In adenosine kinase assays, 6-Cl-5'-PuMP has been shown to inhibit the enzyme with an IC50 of 25 µM in the presence of 0.5 µM adenosine [1]. This places it in a comparable activity range to other C6-substituted purine riboside monophosphates. For context, N6-methyl-AMP showed a similar IC50, while other analogs like 7-deazaadenosine 5'-monophosphate were also active. This data confirms its utility as a nucleotide-based kinase inhibitor and provides a specific, measurable potency value for experimental planning.

RNase A Competitive Protection

Head-to-head

Single derivative at Lys-1; adduct yield reduced 25–75% by 1 mM competing mononucleotides.

Confirms phosphate-directed subsite labeling specificity

Nucleoside labels 4 lysine residues non-selectively

Evidence Dimension	Enzyme inhibition (IC50)
Target Compound Data	6-Cl-5'-PuMP (6-chloropurine riboside 5'-monophosphate): IC50 = 25 µM.
Comparator Or Baseline	N6-methyl-AMP (class-level analog) showed a similar IC50.
Quantified Difference	Comparable potency to other 5'-monophosphate analogs in the same assay.
Conditions	Adenosine kinase assay with 0.5 µM adenosine [1].

Why This Matters

This provides a specific, quantifiable benchmark for researchers using 6-Cl-5'-PuMP as an adenosine kinase inhibitor, allowing for direct comparison to other known inhibitors in the literature and proper experimental design.

• [1] LIVIVO Search Results, summarizing literature on nucleoside analog inhibition. Data derived from studies on adenosine kinase. View Source

SNAr Reactivity for N6-AMP Library Synthesis

For studies requiring a cell-permeable probe, the cyclic nucleotide analog 6-Cl-cPuMP (sodium salt) is reported to possess good membrane permeability and enhanced phosphodiesterase (PDE) stability [1]. While 6-Cl-5'-PuMP is a linear 5'-monophosphate, this related cyclic analog offers a complementary tool for experiments where cellular uptake is a primary concern. This differentiation is important for selecting the correct tool for in vitro vs. in cellulo applications.

SNAr Library Synthesis

Class-level

Reacts with amines, thiols, alkoxides under mild conditions; 50% relative substrate activity vs. AMP in adenosine kinase exchange assay.

Supports one-step N6-diversification platform

Balanced stability and reactivity compared to 6-fluoro analogue

Evidence Dimension	Cellular uptake and stability
Target Compound Data	6-Cl-5'-PuMP: 5'-monophosphate form; data on membrane permeability not specified.
Comparator Or Baseline	6-Cl-cPuMP (cyclic analog): Reported to have good membrane permeability and PDE stability.
Quantified Difference	Qualitative difference in chemical form (linear vs. cyclic) leading to distinct permeability properties.
Conditions	In vitro and cell-based assays as per vendor datasheet.

Why This Matters

This highlights a clear use-case separation: 6-Cl-5'-PuMP is the optimal choice for in vitro enzyme assays and active-site labeling, while the cyclic analog 6-Cl-cPuMP may be preferred for cell-based studies requiring passive diffusion across the membrane.

• [1] MedChemExpress. 6-Cl-cPuMP (sodium) Product Datasheet. View Source

6-Cl-5'-PuMP: Key Application Scenarios

IMPDH–Inhibitor Ternary Complex Co-Crystallization

6-Cl-5'-PuMP is the gold-standard affinity label for IMPDH due to its two-step irreversible inactivation mechanism. Researchers can use it to covalently modify the active-site cysteine (e.g., Cys-341 in M. thermoresistibile) [1] and quantify the number of binding sites per enzyme tetramer (2-3 moles/mole) [2]. This application is uniquely enabled by the compound's reactive chlorine and 5'-phosphate group.

Active-Site Cysteine Mapping by HPLC-MS

This compound serves as a high-fidelity substrate analog for studying the catalytic mechanisms of enzymes like ATP deaminase, ADP-deaminating enzyme, and AMP deaminase [3]. Its ability to undergo dechlorination with measurable kinetics (Km = 1.2 × 10⁻³ M for ATP deaminase) [4] allows researchers to probe the enzyme's active site and differentiate between deamination and dechlorination activities at the same catalytic center [4].

One-Step Synthesis of N6-Functionalized AMP Probes

The unique spectral shift of 6-Cl-5'-PuMP upon covalent thiol adduct formation (λmax from 263 nm to 290 nm) [2] provides a straightforward and quantitative UV-Vis assay for monitoring enzyme modification. This feature is absent in both the parent compound 5'-AMP and the nucleoside form, making 6-Cl-5'-PuMP the only compound suitable for this specific real-time assay.

Acid-Base Catalysis: Isolating Nucleophilic Addition in IMPDH

With a defined IC50 of 25 µM in standard adenosine kinase assays [5], 6-Cl-5'-PuMP can be reliably used as a control inhibitor or as a tool to probe the nucleotide-binding requirements of the enzyme. Its potency is comparable to other 5'-monophosphate analogs, allowing for benchmarking against known inhibitors.

Application

Selection Property

Validation Focus

IMPDH ternary complex co-crystallization

Covalent Cys-331 trapping with stable thioether linkage

Conformational homogeneity and isoform-specific interaction mapping

Active-site cysteine mapping by HPLC-MS

Single-residue selectivity and irreversible adduct stability

Substrate protection assays and denaturing proteomics compatibility

One-step synthesis of N6-functionalized AMP probes

Electrophilic 6-chloro leaving group for SNAr diversification

Enzymatic recognition of resulting N6-substituted analogues

Acid-base catalysis dissection of IMPDH

K+-independent inactivation bypassing hydride transfer step

Isolated nucleophilic addition kinetics and cysteine pK reporting

• [1] Hedstrom L, et al. Crystal structure of M. thermoresistible GuaB2 delta-CBS in complex with 6Cl-IMP. PDB ID: 6mjy. View Source
• [2] Gilbert HJ, Drabble WT. Active-site modification of native and mutant forms of inosine 5'-monophosphate dehydrogenase from Escherichia coli K12. Biochem J. 1980 Nov 1;191(2):533-41. View Source
• [3] Anderson JH, Sartorelli AC. Inhibition of inosinic acid dehydrogenase by 6-chloropurine nucleotide. Biochem Pharmacol. 1969 Dec;18(12):2737-45. View Source
• [4] Chung ST, Aida K. Studies on ATP Deaminase V. A relationship between deamination and dechlorination activities of ATP deaminase, ADP-deaminating enzyme and AMP deaminase. J Gen Appl Microbiol. 1968;14(2):111-119. View Source
• [5] LIVIVO Search Results, summarizing literature on nucleoside analog inhibition. Data derived from studies on adenosine kinase. View Source